Cas no 933674-36-3 (trans-2-(4-Tert-Butylphenyl)cyclopentanol)

• Product Name: trans-2-(4-Tert-Butylphenyl)cyclopentanol
• CAS No: 933674-36-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 4788919
• PubChem ID: 26594952
• Update Time: 2025-05-20

trans-2-(4-Tert-Butylphenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-tert-Butylphenyl)cyclopentanol
• trans-2-(4-Tert-Butylphenyl)cyclopentanol

• MDL： MFCD07774739
• Inchi： 1S/C15H22O/c1-15(2,3)12-9-7-11(8-10-12)13-5-4-6-14(13)16/h7-10,13-14,16H,4-6H2,1-3H3
• InChI Key： ARWGJIJDQOIOPU-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on trans-2-(4-Tert-Butylphenyl)cyclopentanol

Comprehensive Overview of trans-2-(4-Tert-Butylphenyl)cyclopentanol (CAS No. 933674-36-3)

trans-2-(4-Tert-Butylphenyl)cyclopentanol (CAS No. 933674-36-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance synthesis, and material science. This compound, characterized by its unique cyclopentanol backbone and tert-butylphenyl substituent, exhibits versatile applications due to its stereochemical properties and functional group compatibility. Researchers and industry professionals are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The molecular structure of trans-2-(4-Tert-Butylphenyl)cyclopentanol features a trans-configuration, which is critical for its stereoselective reactivity. This attribute makes it a valuable building block in asymmetric synthesis, particularly for chiral auxiliaries and catalysts. Recent studies highlight its role in the development of bioactive molecules, where its lipophilic tert-butyl group enhances membrane permeability—a key factor in drug design. As the demand for high-purity intermediates grows, this compound’s synthesis and purification methods have become a focal point for innovation.

In the context of flavor and fragrance applications, trans-2-(4-Tert-Butylphenyl)cyclopentanol contributes to the creation of woody and amber-like olfactory profiles. Its stability under varying pH conditions makes it a preferred choice for long-lasting perfumery formulations. Additionally, its compatibility with polymeric matrices has spurred interest in functional materials, such as UV stabilizers and plastic additives, addressing consumer demands for durable and sustainable products.

From a synthetic chemistry perspective, the compound’s CAS No. 933674-36-3 is frequently referenced in patents and academic journals, underscoring its industrial relevance. Optimized routes for its production often involve Grignard reactions or hydrogenation techniques, with emphasis on atom economy and waste reduction. These advancements resonate with the circular economy movement, a hot topic in scientific and regulatory communities.

Analytical challenges associated with trans-2-(4-Tert-Butylphenyl)cyclopentanol, such as enantiomeric purity determination, are addressed via HPLC and chiral chromatography. These methods are pivotal for ensuring compliance with Good Manufacturing Practices (GMP), particularly in pharmaceutical grade applications. Furthermore, the compound’s thermal stability and solubility profiles are extensively documented, aiding formulators in selecting appropriate excipients and delivery systems.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 933674-36-3 as a candidate for virtual screening libraries. Its molecular docking potential with enzyme targets is being explored, leveraging computational tools to accelerate lead compound identification. This intersection of cheminformatics and experimental validation exemplifies the compound’s adaptability to cutting-edge technologies.

In summary, trans-2-(4-Tert-Butylphenyl)cyclopentanol (CAS No. 933674-36-3) stands at the nexus of innovation and practical utility. Its multifaceted applications—from fine chemicals to advanced materials—reflect its growing importance in a resource-conscious world. As research continues to uncover new functionalities, this compound is poised to remain a cornerstone of specialty chemistry.